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Organic Sulfides Adsorption Data

The table below summarizes experimental adsorption data for several organic sulfur compounds from the

search results.

Sulfide
Compound

Adsorbent
Material

Experimental
Conditions

Key Adsorption
Performance

Citation

Dimethyl
Disulfide
(DMDS)

Cu(I)-Y Zeolite Fixed-bed reactor, liquid

hydrocarbon streams,
room temperature

157.4 mg S/g adsorbent

(Saturated sulfur capacity)

[1]

Dimethyl
Disulfide
(DMDS)

USY Zeolite with
Cerium Oxide

(UC-10)

Micro liquid flow reactor,
room temperature

Excellent adsorption
capacity (specific

quantitative data not
provided in abstract)

[2]

Dimethyl
Sulfide
(DMS)

USY Zeolite with
Cerium Oxide

(UC-10)

Micro liquid flow reactor,
room temperature

Excellent adsorption
capacity (specific

quantitative data not
provided in abstract)

[2]
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Sulfide
Compound

Adsorbent
Material

Experimental
Conditions

Key Adsorption
Performance

Citation

Carbon
Disulfide
(CS2)

Hydroxyl-

Modified
Activated

Carbon (25%
OH)

Grand Canonical Monte

Carlo (GCMC)
simulation, 318 K,

atmospheric pressure

Best adsorption

performance among
simulated models (specific

quantitative data not
provided in abstract)

[3]

Detailed Experimental Protocols

For the key studies cited, here are the detailed methodologies used to generate the adsorption data.

Adsorbent Preparation (Cu(I)-Y Zeolite for DMDS): Na-Y zeolite was modified via liquid-phase ion
exchange using a 5-fold excess of 0.5 M aqueous solution of copper nitrate at 90°C for 24 hours. The

resulting material was filtered, washed with deionized water, dried overnight at 120°C, and finally
calcined at 450°C in an inert atmosphere to obtain the final Cu(I)-Y adsorbent [1].

Adsorption Capacity Measurement (DMDS): Adsorption characteristics of DMDS on the sorbents
were studied using a dynamic adsorption method in a fixed-bed reactor at room temperature. The

saturated sulfur capacity was determined by passing the liquid hydrocarbon stream containing DMDS
through the fixed bed of adsorbent until breakthrough [1].

Computational Simulation (CS₂): The adsorption of carbon disulfide was studied using Grand
Canonical Monte Carlo (GCMC) simulations. Models of activated carbon with varying hydroxyl

group content (0% to 50%) were constructed. The simulations were run to predict adsorption
behavior, interaction energy, and diffusion coefficients of CS₂ molecules within the porous carbon

structures at 318 K and atmospheric pressure [3].

The workflow for the experimental approach to studying adsorption on modified zeolites can be summarized

as follows:
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Interpretation of Available Data

Although a direct comparison with didodecyl disulfide is not possible, the available data offers valuable

insights:

Promising Adsorbents for Organic Sulfides: Modified zeolites, particularly Y zeolites exchanged
with metals like Cu(I) or impregnated with rare-earth metals like Ce, show high adsorption capacity
for disulfides and other organic sulfur compounds [1] [2].

Influential Factors in Adsorption: Studies indicate that weak Lewis acid sites on the adsorbent
contribute to adsorption, while Brønsted acid sites can be harmful. The formation of a σ-bond

between sulfur and the metal (e.g., Cu-S) is a key mechanism [1].
Role of Computational Studies: Molecular simulation is a powerful tool to predict adsorption

properties and understand mechanisms at the atomic level, which can guide the design of new
adsorbent materials [3].

How to Proceed for Specific Data

The absence of data on didodecyl disulfide is likely due to its larger molecular size and lower volatility

compared to compounds like DMDS, focusing research on different applications.
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To find the information you need, I suggest:

Refining Search Queries: Use precise terms like "didodecyl disulfide adsorption isotherm,"
"dodecyl disulfide removal," or "C12 disulfide adsorbent" in specialized scientific databases (e.g.,

Scopus, Web of Science).
Exploring Related Industries: Investigate research on heavy hydrocarbon streams or lubricant
purification, where larger sulfur molecules like didodecyl disulfide are more prevalent.
Reviewing Patents: Search patent databases for desulfurization technologies that mention long-

chain alkyl disulfides.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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